Cas no 112-61-8 (Methyl stearate)

• Product Name: Methyl stearate
• CAS No: 112-61-8
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• MDL: MFCD00009005
• CID: 81924
• PubChem ID: 24899648
• Update Time: 2026-03-06

Methyl stearate Chemical and Physical Properties

Names and Identifiers

• Methyl stearate
• C18
• C18:0 METHYL ESTER
• Methyl ester stearic acid
• METHYL N-OCTANDECANOATE
• METHYL OCTADECANOATE
• OCTADECANOIC ACID METHYL ESTER
• STEARIC ACID METHYL ESTER
• Emery 2218
• Kemester 4516
• Kemester 9018
• Kemester 9718
• Metholene 2218
• Methyl ester of octadecanoic acid
• Methyl n-octadecanoate
• Methyl Stearate [Standard Material for GC]
• Methyl octadecanoate (Methyl stearate)
• Methyl stearate solution
• 3-Aminobenzoic acid
• Mehtyl Stearate
• Methyl octadec
• Methyl octadecanoate,Stearic acid methyl ester
• Methyl stearate, mixture of homologs
• METHYLSTEARAT
• emery2218
• kemester9718
• kemester9018
• metholene2218
• Octadecanoic acid, methyl ester
• Stearic acid, methyl ester
• n-Octadecanoic acid methyl ester
• OCTADECANOIC ACID,METHYL ESTER
• METHYLSTEARATE
• 8D4NXF3ZH7
• n-Octadecanoic acid, methyl ester
• HPEUJPJOZXN
• HPEUJPJOZXNMSJ-UHFFFAOYS
• Methyl (Z)-9-octadecenoate
• n-Octadecanoic acid methyl ester

• MDL： MFCD00009005
• Inchi： 1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-18H2,1-2H3
• InChI Key： HPEUJPJOZXNMSJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OC)=O
• BRN： 1786213

Computed Properties

• Exact Mass: 298.28700
• Monoisotopic Mass: 298.287180451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 298.5

Experimental Properties

• Color/Form: Liquid to semisolid.
• Density: 0,84 g/cm3
• Melting Point: 37-41 °C (lit.)
• Boiling Point: 181-182 °C/4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.4241 (estimate)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992)
• Water Partition Coefficient: Soluble in chloroform. Insoluble in water.
• PSA: 26.30000
• LogP: 6.42090
• Refractive Index: Index of refraction: 1.4367 @ 40 °C
• Merck: 14,8804
• Solubility: Insoluble in water, soluble in ether and alcohol.
• Vapor Pressure: 1.35e-05 mmHg

Methyl stearate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22-S24/25
• RTECS：WI4460000
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R40
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Methyl stearate

Methyl Stearate (CAS No. 112-61-8): A Comprehensive Overview

Methyl stearate, with the chemical formula C₁₇H₃₅COOCH₃, is a naturally occurring ester derived from stearic acid and methanol. Its CAS number, 112-61-8, uniquely identifies it in the chemical industry and research communities. This compound is widely recognized for its applications in pharmaceuticals, cosmetics, and industrial processes due to its versatile properties and biocompatibility.

The synthesis of methyl stearate typically involves the esterification of stearic acid with methanol in the presence of an acid catalyst. This reaction is highly efficient and yields a product that is both pure and stable. The process is often optimized to maximize yield and minimize by-products, ensuring that the final product meets stringent quality standards required for various applications.

In recent years, methyl stearate has garnered significant attention in the field of drug delivery systems. Its ability to form stable emulsions and its compatibility with a wide range of active pharmaceutical ingredients (APIs) make it an ideal candidate for oral and topical formulations. Researchers have been exploring its potential in creating controlled-release matrices, which could enhance the efficacy and bioavailability of therapeutic agents.

One of the most promising applications of methyl stearate is in the development of non-viral gene delivery systems. Studies have shown that methyl stearate can be incorporated into cationic liposomes, which are effective in delivering nucleic acids to target cells. This approach has shown promise in treating genetic disorders and cancer by enabling precise and efficient gene therapy.

The cosmetic industry also benefits significantly from methyl stearate. Its emollient properties make it an excellent ingredient in skincare products, where it helps to soften and smooth the skin. Additionally, its stability under various conditions ensures that formulations remain effective over time. Recent research has highlighted its role in anti-aging creams, where it contributes to skin hydration and barrier repair.

Industrial applications of methyl stearate are equally diverse. It is used as a lubricant in machinery due to its high melting point and thermal stability. In plastics manufacturing, it acts as a release agent, improving the processability of polymers. Moreover, its role as a plasticizer in paints and coatings enhances their flexibility and durability.

The environmental impact of methyl stearate is another area of growing interest. Being derived from renewable sources such as vegetable oils, it offers a more sustainable alternative to synthetic esters. Studies have shown that methyl stearate degrades relatively quickly in the environment, minimizing ecological harm. This biodegradability makes it an attractive choice for industries seeking eco-friendly solutions.

Recent advancements in analytical chemistry have further enhanced our understanding of methyl stearate's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry allow for detailed structural analysis, confirming the purity and composition of samples. These methods are crucial for ensuring that methyl stearate meets the exacting standards required for pharmaceutical use.

The future prospects of methyl stearate are bright, with ongoing research uncovering new applications and refining existing ones. The compound's versatility and biocompatibility ensure that it will remain a valuable asset across multiple industries. As research continues to evolve, we can expect to see even more innovative uses emerge, further solidifying methyl stearate's role as a cornerstone material in modern chemistry.